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Compound of Interest

Compound Name: Potasan

Cat. No.: B1679056

A comprehensive overview of the history, development, mechanism of action, and toxicological
profile of the organophosphate insecticide, Parathion.

Introduction

Parathion, an organophosphate insecticide and acaricide, represents a significant chapter in
the history of crop protection. Developed in the 1940s, its broad-spectrum efficacy against a
wide range of agricultural pests led to its widespread global use. However, its high toxicity to
non-target organisms, including humans, ultimately resulted in severe restrictions and bans in
most countries. This technical guide provides an in-depth analysis of the history, chemical
properties, mechanism of action, and toxicological data associated with Parathion, offering
valuable insights for researchers, scientists, and drug development professionals in the field of
insecticide development and toxicology.

History and Development

Parathion, also known as parathion-ethyl or diethyl parathion, was first developed by Gerhard
Schrader for the German company IG Farben in the 1940s.[1] Following World War Il, the
patent for Parathion was seized by the Western allies, leading to its global marketing by various
companies under different brand names, with "E605" being a common brand in Germany.[1]
Concerns over its high toxicity prompted the later development of the less toxic, though still
hazardous, analogue, parathion-methyl.[1] Due to its severe health and environmental impacts,
the use of Parathion was heavily restricted in the United States by 1991 and its registration was
cancelled for all uses by 2006.[2] In the European Union, Parathion was banned after 2001.[1]
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Chemical and Physical Properties

Parathion is characterized by the following chemical and physical properties:

Property Value

IUPAC Name 0,0-Diethyl O-(4-nitrophenyl) phosphorothioate
CAS Number 56-38-2

Chemical Formula C10H14NO5PS

Molar Mass 291.26 g-mol-1[1]

White crystalline solid (pure form); commonly a

Appearance brown liquid with a garlic-like odor (technical
grade)[1][3]
Melting Point 6 °C (43 °F; 279 K)[1]
Solubility in Water 24 mg/L[1]
Solubility in other solvents High solubility in xylene and butanol[1]
Synthesis

The industrial synthesis of Parathion involves a two-step process. First, diethyl dithiophosphoric
acid ((C2H50)2PS2H) is chlorinated to produce diethylthiophosphoryl chloride
((C2H50)2P(S)CI). Subsequently, this chloride is treated with sodium 4-nitrophenolate, the
sodium salt of 4-nitrophenol, to yield Parathion.[1]

Experimental Protocol: Synthesis of Parathion

Disclaimer: This is a generalized protocol for informational purposes only and should not be
attempted without proper safety equipment and in a controlled laboratory setting by trained
professionals, as Parathion is extremely hazardous.

Materials:

» Diethyl dithiophosphoric acid
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e Chlorine gas

e Sodium 4-nitrophenolate

* Inert solvent (e.g., toluene)
Procedure:

o Chlorination: In a suitable reaction vessel, dissolve diethyl dithiophosphoric acid in an inert
solvent. Bubble chlorine gas through the solution under controlled temperature and pressure.
Monitor the reaction progress by appropriate analytical methods (e.g., GC-MS) until the
formation of diethylthiophosphoryl chloride is complete.

o Condensation: In a separate reaction vessel, dissolve sodium 4-nitrophenolate in an inert
solvent. Slowly add the diethylthiophosphoryl chloride solution from the previous step to the
sodium 4-nitrophenolate solution while stirring vigorously. The reaction is typically carried out
at a slightly elevated temperature to ensure completion.

» Work-up and Purification: After the reaction is complete, cool the mixture and filter to remove
any solid byproducts. The solvent is then removed under reduced pressure to yield crude
Parathion. The crude product can be further purified by distillation or chromatography to
obtain pure Parathion.

Mechanism of Action: Acetylcholinesterase
Inhibition

Parathion itself is not the primary toxic agent. Its insecticidal activity is a result of its metabolic
activation within the target organism.[1]

Signaling Pathway of Parathion Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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